3-(2-fluoro-5-nitrophenyl)propanoic acid
Overview
Description
3-(2-fluoro-5-nitrophenyl)propanoic acid is a useful research compound. Its molecular formula is C9H8FNO4 and its molecular weight is 213.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-fluoro-5-nitrophenyl)propanoic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-fluoro-5-nitrobenzoic acid", "ethyl acetoacetate", "sodium ethoxide", "hydrochloric acid", "sodium hydroxide", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with sodium ethoxide to form the corresponding enolate.", "Step 2: The enolate is then reacted with 2-fluoro-5-nitrobenzoic acid in the presence of hydrochloric acid to form the corresponding beta-ketoester.", "Step 3: The beta-ketoester is then hydrolyzed with sodium hydroxide to form the corresponding carboxylic acid.", "Step 4: The carboxylic acid is then decarboxylated with sodium bicarbonate to form the corresponding ketone.", "Step 5: The ketone is then reduced with sodium borohydride to form the target compound, 3-(2-fluoro-5-nitrophenyl)propanoic acid." ] } | |
CAS No. |
1021389-14-9 |
Molecular Formula |
C9H8FNO4 |
Molecular Weight |
213.2 |
Purity |
95 |
Origin of Product |
United States |
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